2-Morpholin-4-ylmethyl-thiazol-5-ylamine

• Molecular Formula: C8H13N3OS
• Molecular Weight: 199.28 g/mol
• IUPAC Name: 2-(morpholin-4-ylmethyl)-1,3-thiazol-5-amine
• InChI: InChI=1S/C8H13N3OS/c9-7-5-10-8(13-7)6-11-1-3-12-4-2-11/h5H,1-4,6,9H2
• InChI Key: WXRTUDXQAJRAJL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NC=C(S2)N

Description

2-Morpholin-4-ylmethyl-thiazol-5-ylamine is a useful research compound. Its molecular formula is C8H13N3OS and its molecular weight is 199.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Morpholin-4-ylmethyl-thiazol-5-ylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Morpholin-4-ylmethyl-thiazol-5-ylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-(4-morpholinylcarbonyl)-1,3-thiazol-5-amine (Preparation 26, 1.0 g) in THF (10 mL) under nitrogen at ambient temperature is added borane (1.0 M solution in THF, 9.39 mL). The bright yellow mixture is heated to reflux (85° C.) for 1 h. The mixture is cooled to ambient temperature, quenched with aq. NH4Cl, and extracted with EtOAc (3×75 mL). The organic layer is dried (MgSO4) and the solvent removed. The residue is purified by column chromatography (eluent 2% MeOH/CH2Cl2) to afford 329 mg (35%) of the title compound as a yellow oil. Physical characteristics: 1H NMR (CDCl3) δ 2.49, 3.61, 3.65, 6.84; MS (ESI+) m/z 200 (M+H)+.